3-(Methylsulfonyl)-2-nitroaniline

• Molecular Formula: C7H8N2O4S
• Molecular Weight: 216.22 g/mol
• IUPAC Name: 3-methylsulfonyl-2-nitroaniline
• InChI: InChI=1S/C7H8N2O4S/c1-14(12,13)6-4-2-3-5(8)7(6)9(10)11/h2-4H,8H2,1H3
• InChI Key: JZSYWPDRBGMYLL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1[N+](=O)[O-])N

Description

3-(Methylsulfonyl)-2-nitroaniline is a useful research compound. Its molecular formula is C7H8N2O4S and its molecular weight is 216.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a mixture of copper(II) triflate (0.83 g, 2.3 mmol), sodium methanesulfinate (2.8 g, 27.6 mmol), 3-bromo-2-nitroaniline (5.0 g, 23 mmol) under N2, was added DIEA (0.50 mL, 4.6 mmol) and DMSO (10 mL). The stirred mixture was heated in a pre-heated 110° C. oil bath for 18 h. The mixture was cooled to rt, diluted with EtOAc, and filtered through a pad of Celite™. The filtrate was washed with water, brine, dried and concentrated in vacuo. Purification of the residue by flash chromatography over silica gel, using 0 to 10% gradient of MeOH in DCM with 0.2% NH4OH as eluent gave 3-(methylsulfonyl)-2-nitroaniline: 1H NMR (400 MHz, CDCl3) δ 7.44 (1H, dd, J=8.0, 4.0 Hz), 7.35 (1H, t, J=8.0 Hz), 7.02 (1H, dd, J=8.0, 4.0 Hz), 5.04 (2H, br), 3.36 (3H, s); LC-MS (ESI) m/z 217.0 [M+H]+.